Cas no 5693-34-5 (methyl 3-{[(2,5-dichlorophenyl)sulfonyl]amino}thiophene-2-carboxylate)

• Product Name: methyl 3-{[(2,5-dichlorophenyl)sulfonyl]amino}thiophene-2-carboxylate
• CAS No: 5693-34-5
• MF: C₁₂H₉Cl₂NO₄S₂
• MW: 366.24015879631
• CID: 1600306
• PubChem ID: 14057208
• Update Time: 2025-04-21

methyl 3-{[(2,5-dichlorophenyl)sulfonyl]amino}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(2,5-dichlorophenyl)sulfonyl]amino}thiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 3-[[(2,5-dichlorophenyl)sulfonyl]amino]-, methyl ester
• methyl 3-[(2,5-dichlorophenyl)sulfonylamino]thiophene-2-carboxylate
• 2-(5-Carboxy-2,3-dihydroxyphenoxy)-3,4,5-trihydroxybenzoic acid
• Dehydrodigallic acid
• SR-01000217286-1
• AKOS001411082
• STK442736
• CBMicro_016041
• BIM-0016018.P001
• 5693-34-5
• SR-01000217286
• CCG-13026
• Z94608122
• DTXSID50362064
• METHYL 3-{[(2,5-DICHLOROPHENYL)SULFONYL]AMINO}-2-THIOPHENECARBOXYLATE

• Inchi： 1S/C12H9Cl2NO4S2/c1-19-12(16)11-9(4-5-20-11)15-21(17,18)10-6-7(13)2-3-8(10)14/h2-6,15H,1H3
• InChI Key： XEYNCYLUBROHMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NC1C=CSC=1C(=O)OC)(=O)=O)Cl

Computed Properties

• Exact Mass: 364.93517
• Monoisotopic Mass: 364.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 1.593
• Boiling Point: 519.6°C at 760 mmHg
• Flash Point: 268.1°C
• Refractive Index: 1.64
• PSA: 72.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers